Benzonitrile, 4-[1-[(trimethylsilyl)methyl]ethenyl]-

• CAS RN: 199595-30-7
• Molecular Formula: C13H17NSi
• Molecular Weight: 215.37 g/mol
• IUPAC Name: 4-(3-trimethylsilylprop-1-en-2-yl)benzonitrile
• InChI: InChI=1S/C13H17NSi/c1-11(10-15(2,3)4)13-7-5-12(9-14)6-8-13/h5-8H,1,10H2,2-4H3
• InChI Key: KDLKBGSWBWYFCA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(=C)C1=CC=C(C=C1)C#N

Description

Benzonitrile, 4-[1-[(trimethylsilyl)methyl]ethenyl]- is a useful research compound. Its molecular formula is C13H17NSi and its molecular weight is 215.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Table 1, Entry 8. In the reaction tube were mixed 4-cyanophenyl triflate (0.251 g,1.0 mmol), allyltrimethylsilane (0.571 g, 5.0 mmol), palladium acetate (0.00673 g, 0.030 mmol), DPPF (0.0366 g, 0.066 mmol), potassium carbonate (0.207 g, 1.5 mmol) and 1.0 ml acetonitrile.under nitrogen. The contents of the flask were irradiated for 5.00 min with an effect of 50 W. After cooling, the product mixture was poured into 25 ml water and was extracted three times with 25 ml diethyl ether. The combined extracts were washed two times with 25 ml saline and concentrated to an oil. The crude product was purified by repeated Kugelrohr distillation. The yield was 54% (clear oil).